Cas no 77723-19-4 (4-(4-fluorophenyl)piperazine-1-carboximidamide)

• Product Name: 4-(4-fluorophenyl)piperazine-1-carboximidamide
• CAS No: 77723-19-4
• MF: C₁₁H₁₅FN₄
• MW: 222.262005090714
• CID: 5094354
• Update Time: 2025-05-20

4-(4-fluorophenyl)piperazine-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)piperazine-1-carboximidamide

• Inchi： 1S/C11H15FN4/c12-9-1-3-10(4-2-9)15-5-7-16(8-6-15)11(13)14/h1-4H,5-8H2,(H3,13,14)
• InChI Key： DDGRIKKWEDJGEM-UHFFFAOYSA-N
• SMILES： N1(C(N)=N)CCN(C2=CC=C(F)C=C2)CC1

Additional information on 4-(4-fluorophenyl)piperazine-1-carboximidamide

Introduction to 4-(4-fluorophenyl)piperazine-1-carboximidamide (CAS No. 77723-19-4)

4-(4-fluorophenyl)piperazine-1-carboximidamide, identified by the Chemical Abstracts Service Number 77723-19-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivatives class, which is widely recognized for its versatile biological activities and potential applications in drug development. The presence of a fluorine atom at the para position of the phenyl ring and the carboximidamide functional group introduces unique electronic and steric properties, making this molecule a subject of intense study for its pharmacological profile.

The structural features of 4-(4-fluorophenyl)piperazine-1-carboximidamide contribute to its potential as a building block in the synthesis of more complex pharmacophores. Piperazine derivatives are known for their ability to modulate various neurotransmitter systems, particularly those involving serotonin, dopamine, and norepinephrine. The fluorine substituent enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. This compound has been explored in preclinical studies for its potential role in treating neurological disorders, including depression, anxiety, and attention deficit hyperactivity disorder (ADHD).

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions of 4-(4-fluorophenyl)piperazine-1-carboximidamide with biological targets. Studies have demonstrated that the carboximidamide moiety can serve as a hinge-binding region, facilitating strong binding to specific protein receptors. This insight has been instrumental in designing novel ligands with improved efficacy and selectivity. The fluorine atom's electronic properties also play a crucial role in modulating receptor interactions, often leading to enhanced pharmacological effects.

In the context of drug discovery, 4-(4-fluorophenyl)piperazine-1-carboximidamide has been utilized as an intermediate in the synthesis of more complex molecules. Its structural framework allows for modifications at multiple positions, enabling chemists to fine-tune its pharmacological properties. For instance, replacing or altering the fluorine atom or the piperazine ring can significantly impact the compound's bioavailability and therapeutic potential. Such flexibility makes it a valuable scaffold for developing new therapeutic agents.

One of the most compelling aspects of 4-(4-fluorophenyl)piperazine-1-carboximidamide is its potential in addressing unmet medical needs. Current research suggests that this compound may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of piperazine derivatives to cross the blood-brain barrier enhances their suitability for central nervous system (CNS) applications. Additionally, preliminary data indicate that this compound may have anti-inflammatory properties, which could be beneficial in managing chronic inflammatory conditions.

The synthesis of 4-(4-fluorophenyl)piperazine-1-carboximidamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques not only improve efficiency but also minimize waste generation, aligning with green chemistry principles. The development of scalable synthetic routes is essential for transitioning promising candidates like this one into clinical trials.

Evaluation of 4-(4-fluorophenyl)piperazine-1-carboximidamide in vitro has revealed intriguing biological activities. It has shown binding affinity to serotonin receptors (5-HT1A and 5-HT2A), which are implicated in mood regulation and cognitive processes. Furthermore, its interaction with dopamine receptors suggests potential applications in managing movement disorders. These findings underscore the compound's therapeutic relevance and highlight its importance as a lead molecule in medicinal chemistry.

The pharmacokinetic profile of 4-(4-fluorophenyl)piperazine-1-carboximidamide is another area of active investigation. Understanding how quickly the body absorbs, metabolizes, and eliminates this compound is crucial for optimizing dosing regimens and minimizing side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been instrumental in characterizing its metabolic pathways. These studies provide valuable insights into how the compound behaves within biological systems.

Collaborative efforts between academic researchers and pharmaceutical companies have accelerated the exploration of 4-(4-fluorophenyl)piperazine-1-carboximidamide's potential applications. Preclinical studies are underway to assess its safety profile and efficacy in animal models of human diseases. Such studies are critical before human clinical trials can begin, ensuring that promising compounds like this one are both safe and effective for therapeutic use.

The future direction of research on 4-(4-fluorophenyl)piperazine-1-carboximidamide includes exploring its role in combination therapies. By pairing it with other compounds that target different disease pathways, researchers aim to enhance overall treatment outcomes. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into how it interacts with biological targets and produces therapeutic effects.

In summary, 4-(4-fluorophenyl)piperazine-1-carboximidamide (CAS No. 77723-19-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities。 Its potential applications span across neurological disorders、inflammatory conditions，and beyond，making it a cornerstone of modern drug discovery efforts。 As research continues，this compound is poised to contribute substantially to improving human health through innovative therapeutic solutions。